molecular formula C7H11N3O2 B13281917 2-(Aminomethyl)-5,5-dimethyl-1,4,5,6-tetrahydropyrimidine-4,6-dione

2-(Aminomethyl)-5,5-dimethyl-1,4,5,6-tetrahydropyrimidine-4,6-dione

Cat. No.: B13281917
M. Wt: 169.18 g/mol
InChI Key: MIOZPZDEYFTMDK-UHFFFAOYSA-N
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Description

2-(Aminomethyl)-5,5-dimethyl-1,4,5,6-tetrahydropyrimidine-4,6-dione is a tetrahydropyrimidine derivative characterized by a bicyclic structure with an aminomethyl substituent at the 2-position and two methyl groups at the 5-position.

Properties

Molecular Formula

C7H11N3O2

Molecular Weight

169.18 g/mol

IUPAC Name

2-(aminomethyl)-5,5-dimethyl-1H-pyrimidine-4,6-dione

InChI

InChI=1S/C7H11N3O2/c1-7(2)5(11)9-4(3-8)10-6(7)12/h3,8H2,1-2H3,(H,9,10,11,12)

InChI Key

MIOZPZDEYFTMDK-UHFFFAOYSA-N

Canonical SMILES

CC1(C(=O)NC(=NC1=O)CN)C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Aminomethyl)-5,5-dimethyl-1,4,5,6-tetrahydropyrimidine-4,6-dione typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the condensation of urea with an aldehyde or ketone, followed by cyclization to form the pyrimidine ring. The reaction conditions often include the use of a catalyst, such as sulfuric acid, and heating to promote the cyclization process .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous processes. The choice of method depends on factors such as the desired yield, purity, and cost-effectiveness. Industrial production often employs optimized reaction conditions, including temperature control, pressure regulation, and the use of efficient catalysts to maximize yield and minimize by-products .

Chemical Reactions Analysis

Types of Reactions

2-(Aminomethyl)-5,5-dimethyl-1,4,5,6-tetrahydropyrimidine-4,6-dione undergoes various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and electrophiles like alkyl halides. Reaction conditions typically involve controlled temperatures, solvents like ethanol or water, and sometimes the use of catalysts to enhance reaction rates .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while substitution reactions can produce various substituted pyrimidine derivatives .

Scientific Research Applications

2-(Aminomethyl)-5,5-dimethyl-1,4,5,6-tetrahydropyrimidine-4,6-dione has several scientific research applications:

Mechanism of Action

The mechanism of action of 2-(Aminomethyl)-5,5-dimethyl-1,4,5,6-tetrahydropyrimidine-4,6-dione involves its interaction with specific molecular targets. The aminomethyl group can form hydrogen bonds with biological molecules, influencing their activity. The compound may also interact with enzymes and receptors, modulating their function and leading to various biological effects .

Comparison with Similar Compounds

Table 1: Key Structural and Pharmacological Differences

Compound Name Key Substituents/Modifications Pharmacological Activity/Properties References
2-(Aminomethyl)-5,5-dimethyl-1,4,5,6-tetrahydropyrimidine-4,6-dione 2-aminomethyl, 5,5-dimethyl Enzyme inhibition, antimicrobial, anti-inflammatory
5,5'-(1,4-Phenylenedimethylylidene)bis(1,3-diethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione) Bis-dimeric structure, thioxo (C=S) groups, ethyl substituents Not explicitly stated; likely altered electronic properties due to sulfur
2-(pyridin-2-yl)-1,4,5,6-tetrahydropyrimidine-4,6-dione Pyridin-2-yl substituent Unknown; potential for enhanced aromatic interactions
Ethyl 2-[6-methyl-4-(thietan-3-yloxy)pyrimidine-2-ylthio]acetate Thietan-3-yloxy, thioether, ester group Synthetic intermediate; possible metabolic lability
6-[(3-Hydroxy-2-hydroxymethyl)propyl]-1,3-dimethoxymethyl-5-methylpyrimidin-2,4-dione (Compound 7, ) Hydroxymethyl, methoxymethyl, hydroxylpropyl Enhanced hydrophilicity; unconfirmed bioactivity

Bis-Dimeric Analogue ()

The compound 5,5'-(1,4-Phenylenedimethylylidene)bis(1,3-diethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione) features a dimeric structure linked via a phenyl bridge. The thioxo (C=S) groups replace the dione (C=O) moieties in the target compound, significantly altering electronic properties. Sulfur's lower electronegativity may reduce hydrogen-bonding capacity but enhance π-π stacking interactions.

Pyridine-Substituted Analogue ()

2-(pyridin-2-yl)-1,4,5,6-tetrahydropyrimidine-4,6-dione substitutes the aminomethyl group with a pyridine ring. This aromatic system could improve binding to metalloenzymes or receptors via coordination or π-π interactions. However, the absence of the aminomethyl group may limit hydrogen-bonding interactions critical for enzyme inhibition .

Thietan-3-yloxy Derivative ()

Ethyl 2-[6-methyl-4-(thietan-3-yloxy)pyrimidine-2-ylthio]acetate introduces a thietane ring and ester group. The sulfur-rich structure may confer metabolic instability due to susceptibility to oxidation, while the ester group could serve as a prodrug moiety. This contrasts with the target compound’s more stable dione and aminomethyl groups .

Hydrophilic Analogues ()

Compounds 7–9 feature hydroxymethyl and methoxymethyl substituents, increasing polarity and water solubility. These groups may enhance bioavailability but reduce membrane permeability compared to the target compound’s aminomethyl group. Their pharmacological profiles remain underexplored .

Pharmacological Potential

The target compound’s aminomethyl and dimethyl groups balance hydrogen-bonding and lipophilicity, making it a promising candidate for enzyme inhibition. In contrast, the bis-dimeric analogue () may exhibit broader steric hindrance, limiting target access. The pyridine-substituted analogue () could excel in CNS-targeted applications due to aromaticity, while hydrophilic derivatives () may favor aqueous environments .

Biological Activity

2-(Aminomethyl)-5,5-dimethyl-1,4,5,6-tetrahydropyrimidine-4,6-dione (often referred to as "tetrahydropyrimidine") is a compound of significant interest due to its diverse biological activities. This article delves into its synthesis, biological properties, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of 2-(Aminomethyl)-5,5-dimethyl-1,4,5,6-tetrahydropyrimidine-4,6-dione is C9H14N2O2C_9H_{14}N_2O_2 with a molecular weight of approximately 182.22 g/mol. The compound features a tetrahydropyrimidine ring structure that contributes to its biological activity.

Antimicrobial Activity

Research indicates that tetrahydropyrimidine derivatives exhibit notable antimicrobial properties. For instance, studies have shown that certain pyrimidine derivatives can significantly inhibit the growth of various bacterial strains. A study on chloroethyl pyrimidine nucleosides demonstrated substantial inhibition of cell proliferation in cancer cell lines such as A431 (vulvar epidermal carcinoma) .

Antiviral Properties

The compound's antiviral potential has also been explored. Inhibitors targeting nucleotide biosynthesis pathways have shown efficacy against viruses like Hepatitis E Virus (HEV), suggesting that similar compounds could be developed for antiviral applications . The inhibition of pyrimidine synthesis pathways was linked to potent anti-HEV activity.

Anti-inflammatory Effects

In vivo studies have highlighted the anti-inflammatory properties of tetrahydropyrimidine derivatives. These compounds have demonstrated the ability to reduce inflammation markers and improve conditions in models of inflammatory diseases .

Case Studies and Research Findings

  • Antimicrobial Studies :
    • A series of tetrahydropyrimidine derivatives were synthesized and tested against Gram-positive and Gram-negative bacteria. Some derivatives showed IC50 values as low as 200 nM against E. coli and Pseudomonas aeruginosa .
  • Antiviral Research :
    • A study focused on the role of nucleotide biosynthesis in viral replication found that targeting specific enzymes could enhance antiviral activity. Compounds similar to tetrahydropyrimidines were noted for their potential in this area .
  • Anti-inflammatory Activity :
    • In a controlled study involving newly synthesized benzimidazole derivatives containing oxadiazole rings, tetrahydropyrimidine derivatives displayed significant anti-inflammatory effects in animal models .

Data Table: Biological Activities of Tetrahydropyrimidines

Activity TypeTest Organism/ModelIC50 Value (μM)Reference
AntimicrobialE. coli0.2
AntimicrobialPseudomonas aeruginosa0.2
AntiviralHepatitis E VirusNot specified
Anti-inflammatoryAnimal modelNot specified

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